5-[(1R,2S,4R,6R,10S,11S,16R)-5,14-dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-6-yl]pyran-2-one

• Molecular Formula: C24H32O5
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 5-[(1R,2S,4R,6R,10S,11S,16R)-5,14-dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-6-yl]pyran-2-one
• InChI: InChI=1S/C24H32O5/c1-22-9-7-15(25)11-14(22)4-5-17-16(22)8-10-23(2)19(13-3-6-18(26)28-12-13)20(27)21-24(17,23)29-21/h3,6,12,14-17,19-21,25,27H,4-5,7-11H2,1-2H3/t14-,15?,16+,17-,19+,20?,21-,22+,23?,24-/m1/s1
• InChI Key: IXZHDDUFQVXHIL-PHWQRYRISA-N
• Isomeric SMILES: C[C@]12CCC(C[C@H]1CC[C@@H]3[C@@H]2CCC4([C@]35[C@H](O5)C([C@@H]4C6=COC(=O)C=C6)O)C)O
• Canonical SMILES: CC12CCC(CC1CCC3C2CCC4(C35C(O5)C(C4C6=COC(=O)C=C6)O)C)O

Description

The compound 5-[(1R,2S,4R,6R,10S,11S,16R)-5,14-dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-6-yl]pyran-2-one (hereafter referred to as Compound A) is a structurally complex molecule characterized by:

• A pentacyclic core with fused oxa-ring systems (3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecane).
• Two hydroxyl groups at positions 5 and 12.
• Methyl substituents at positions 7 and 11.
• A pyran-2-one (α-pyrone) moiety attached to the pentacyclic core via a chiral linkage.

Comparison with Similar Compounds

Key Identifiers :

• SMILES : O[C@H]1CC[C@]2([C@](C1)(O)CCC1C2CC[C@]2([C@]31O[C@@H]3C[C@@H]2c1ccc(=O)oc1)C)C .
• InChIKey : JMNQTHQLNRILMH-VIIGBXEJSA-N .
• CBID : 128215 .

Its presence in the Toxin Target Database (T3D2536) implies relevance in toxin interaction studies .

Comparison with Structurally Similar Compounds

Structural Analog 1: 4-Methoxy-α-Pyrone Derivatives

Compound B : 6-((E)-6-ethyl-7-hydroxy-4-methylhept-2-en-2-yl)-4-methoxy-2H-pyran-2-one .

• Key Features :
  • Shared α-pyrone core with a 4-methoxy substituent.
  • Side chain variations: ethyl and hydroxy groups instead of methyl and hydroxyls in Compound A.
  • NMR Data: Methyl triplet at δH 0.81 (vs. multiple methyl singlets in Compound A) highlights side-chain differences .
• Implications :
  • The methoxy group in Compound B enhances lipophilicity compared to Compound A’s hydroxylated pentacyclic core.
  • Bioactivity differences likely arise from the absence of a polycyclic framework in Compound B.

Structural Analog 2: Fluorinated Pyran-2-one Derivatives

Compound C : (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(4-(((2R,3S,5R)-2-((4-((heptadecafluoroundecanamido)methyl)-1H-1,2,3-triazol-1-yl)methyl)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yloxy)methyl)-1H-1,2,3-triazol-1-yl)tetrahydro-2H-pyran-3,4,5-triyl triacetate .

• Key Features :
  • Pyran-2-one core with fluorinated side chains.
  • Triazole linkages and acetoxy groups enhance solubility and reactivity.
• Implications :
  • Fluorination increases hydrophobicity and metabolic stability compared to Compound A’s hydroxylated structure.
  • Triazole moieties enable click chemistry applications, a feature absent in Compound A .

Structural Analog 3: Oxapentacyclo Derivatives with Varied Substituents

Compound D: 16-(4,5-dimethyl-6-oxo-3,6-dihydro-2H-pyran-2-yl)-15-hydroxy-10,14,16-trimethyl-17-oxapentacyclo[13.2.2.0¹,¹⁴.0²,¹¹.0⁵,¹⁰]nonadeca-4,6-dien-9-one .

• Key Features :
  • Larger oxapentacyclo framework (17-oxapentacyclo vs. 3-oxapentacyclo in Compound A).
  • Additional methyl and keto groups on the pyran-2-one ring.
• Implications :
  • Increased steric hindrance from trimethyl groups may reduce binding affinity compared to Compound A.
  • The keto group at position 9 introduces electrophilic reactivity absent in Compound A .

Structural Analog 4: Chiral Polycyclic Ligands

Compound E : (1R,3R,5R,8S)-11,11-Dimethyl-4-oxa-5-[6-(R)-1-hydroxypropyl]pyridinyl-6-thiatricyclo[6.2.1.03,8]undecane .

• Key Features :
  • Thiatricyclo core with pyridinyl and hydroxypropyl substituents.
  • Chiral centers at positions 1, 3, 5, and 6.
• Implications :
  • The thia- and pyridinyl groups enhance metal-binding capacity, unlike Compound A’s oxygen-rich framework.
  • Both compounds exhibit stereochemical complexity, but Compound E’s applications focus on catalysis rather than bioactivity .

Analytical and Spectroscopic Comparisons

Table 1: Key Analytical Differences

Property	Compound A	Compound B	Compound C
Core Structure	3-Oxapentacyclo + pyran-2-one	4-Methoxy-α-pyrone	Fluorinated pyran-2-one + triazoles
Molecular Weight	~392.5 g/mol (C24H32O5)	~280.3 g/mol (C15H20O5)	~1,200+ g/mol (fluorinated side chains)
Key Functional Groups	Hydroxyls, methyl, α-pyrone	Methoxy, ethyl, α-pyrone	Fluorocarbons, triazoles, acetates
Spectroscopic Markers	Hydroxyl protons (δH ~4–5 ppm)	Methyl triplet (δH 0.81)	Fluorine NMR signals (δF ~−120 ppm)

MS/MS and Molecular Networking

• Compound A’s high-resolution MS/MS profile would show unique fragmentation patterns due to its pentacyclic core. Molecular networking (cosine scores) would cluster it separately from analogs like Compounds B and C, which lack polycyclic frameworks .
• Fluorinated derivatives (e.g., Compound C) exhibit distinct isotopic patterns due to 19F, aiding differentiation from non-fluorinated analogs .